Cas no 2138229-49-7 (1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 2138229-49-7
• MF: C₁₁H₁₆N₆O₂
• MW: 264.283740997314
• CID: 5300000
• Update Time: 2025-05-22

1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H16N6O2/c1-7(17-6-12-5-13-17)8-9(15-16-14-8)10(18)19-11(2,3)4/h5-7H,1-4H3,(H,14,15,16)
• InChI Key： CYVBQHSJEWWGFG-UHFFFAOYSA-N
• SMILES： N1C(C(OC(C)(C)C)=O)=C(C(N2C=NC=N2)C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2138229-49-7)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2138229-49-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring both 1,2,3-triazole and 1,2,4-triazole moieties, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel heterocyclic scaffolds in medicinal chemistry.

One of the key reasons for the growing interest in CAS No. 2138229-49-7 is its role in the development of enzyme inhibitors. The 1,2,3-triazole ring is known for its ability to mimic peptide bonds, making it valuable in designing protease inhibitors. Meanwhile, the 1,2,4-triazole group contributes to hydrogen bonding interactions, which are crucial for target specificity. This dual functionality positions the compound as a promising candidate for addressing challenges in antibiotic resistance and cancer therapy, two of the most pressing issues in modern healthcare.

From a synthetic chemistry perspective, the 1,1-dimethylethyl ester (tert-butyl ester) group in this molecule offers excellent stability under acidic conditions, facilitating its use in multi-step reactions. This feature aligns with the current trend toward green chemistry, as it reduces the need for protective group manipulations. Moreover, the compound’s compatibility with click chemistry techniques, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), further enhances its utility in combinatorial libraries and high-throughput screening.

In the agrochemical sector, derivatives of 1H-1,2,3-Triazole-5-carboxylic acid have shown potential as fungicides and plant growth regulators. The incorporation of the 1,2,4-triazol-1-yl moiety is particularly noteworthy, as it mimics natural auxins, which are critical for plant development. With the global focus on sustainable agriculture and crop yield optimization, this compound could play a pivotal role in next-generation agrochemical formulations.

The analytical characterization of CAS No. 2138229-49-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Recent advancements in AI-driven molecular modeling have also enabled researchers to predict its reactivity and optimize synthetic pathways, reducing both time and cost in drug development pipelines.

As the demand for heterocyclic compounds continues to rise, 1H-1,2,3-Triazole-5-carboxylic acid, 4-[1-(1H-1,2,4-triazol-1-yl)ethyl]-, 1,1-dimethylethyl ester stands out as a critical building block. Its applications span from small-molecule therapeutics to material science, reflecting the interdisciplinary nature of modern chemical research. For suppliers and researchers alike, understanding its properties and potential is essential for staying competitive in this rapidly evolving field.